(2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine

• IUPAC Name: N'-[(2,5-dimethoxyphenyl)methyl]-N'-[3-(dimethylamino)propyl]-N,N-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C19H35N3O2/c1-20(2)11-7-13-22(14-8-12-21(3)4)16-17-15-18(23-5)9-10-19(17)24-6/h9-10,15H,7-8,11-14,16H2,1-6H3
• InChI Key: BPFPDMPZCLLMLD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(CCCN(C)C)CC1=C(C=CC(=C1)OC)OC
• Molecular Formula: C19H35N3O2
• Molecular Weight: 337.5 g/mol

Description

(2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine, also known as TMA-2, is a synthetic psychedelic compound that belongs to the family of phenethylamines. It was first synthesized by Alexander Shulgin in the 1960s and has since gained popularity among researchers due to its unique properties and potential applications in various fields.

Mechanism of Action

(2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine is believed to exert its psychedelic effects by binding to the 5-HT2A receptor and activating the phospholipase C pathway, which leads to the release of intracellular calcium ions and the activation of protein kinase C. This cascade of events ultimately leads to the modulation of neuronal activity and the alteration of perception and cognition.
Biochemical and Physiological Effects:
(2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine has been shown to increase heart rate, blood pressure, and body temperature in human subjects. It has also been found to increase the levels of cortisol, a stress hormone, in the blood. (2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine has been shown to have a longer duration of action compared to other psychedelic compounds such as LSD, with effects lasting up to 12 hours.

Advantages and Limitations for Lab Experiments

(2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in high purity. (2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine has also been found to be less toxic compared to other psychedelic compounds such as MDMA. However, (2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine has limitations as a research tool due to its psychoactive effects, which can make it difficult to control for variables such as set and setting.

Future Directions

There are several future directions for research on (2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine. One area of interest is the investigation of its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is the study of its effects on brain function and connectivity using techniques such as functional magnetic resonance imaging (fMRI) and electroencephalography (EEG). Additionally, further research is needed to understand the long-term effects of (2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine on the brain and its potential for abuse.
Conclusion:
In conclusion, (2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine is a synthetic psychedelic compound that has gained popularity among researchers due to its unique properties and potential applications in various fields. Its mechanism of action involves the activation of the phospholipase C pathway, which leads to the modulation of neuronal activity and the alteration of perception and cognition. (2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine has several advantages for use in laboratory experiments, but its psychoactive effects can make it difficult to control for variables. Future research on (2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine may lead to a better understanding of its potential therapeutic applications and its effects on brain function and connectivity.

Synthesis Methods

(2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine can be synthesized through a multistep reaction process starting from the precursor compound 2,5-dimethoxybenzaldehyde. The first step involves the conversion of the aldehyde to the corresponding nitrostyrene through a Henry reaction. The nitrostyrene is then reduced to the amine using a reducing agent such as sodium borohydride or lithium aluminum hydride. The final step involves the alkylation of the amine with 3-(dimethylamino)propyl chloride to yield (2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine.

Scientific Research Applications

(2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine has been used in various scientific studies to investigate its effects on the central nervous system. One study found that (2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine has a high affinity for the serotonin 5-HT2A receptor, which is known to play a crucial role in the regulation of mood, cognition, and perception. (2,5-dimethoxybenzyl)bis[3-(dimethylamino)propyl]amine has also been found to induce visual hallucinations, altered perception of time, and mystical experiences in human subjects.